![molecular formula C9H8F2O2S B2512617 4,4-Difluoro-6,7-dihydro-5H-1-benzothiophene-2-carboxylic acid CAS No. 1780655-03-9](/img/structure/B2512617.png)
4,4-Difluoro-6,7-dihydro-5H-1-benzothiophene-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,4-Difluoro-6,7-dihydro-5H-1-benzothiophene-2-carboxylic acid (DBCA) is a heterocyclic compound that has attracted significant attention from researchers due to its potential applications in the field of medicinal chemistry. DBCA is a benzothiophene derivative that has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
- Benzothiophene derivatives have been investigated for their antiviral properties. EN300-26960907 may exhibit antiviral activity against specific viruses, although further studies are needed to confirm its efficacy .
- Benzothiophenes have shown promise as anti-tumor agents. EN300-26960907 could potentially inhibit tumor growth or metastasis, making it relevant for cancer research .
- Some benzothiophene derivatives possess antibacterial activity. EN300-26960907 might be explored as a novel antibacterial agent, contributing to the fight against drug-resistant bacteria .
- Benzothiophenes often exhibit antioxidant properties. EN300-26960907 could play a role in protecting cells from oxidative stress, which is relevant to aging and various diseases .
- Benzothiophenes have been studied for their anti-HIV potential. EN300-26960907 might inhibit HIV replication or entry into host cells, contributing to HIV drug development .
- Researchers can use EN300-26960907 as a building block for designing novel compounds. Its unique structure may inspire the development of new drugs or therapeutic agents .
Antiviral Activity
Anti-Tumor Potential
Antibacterial Properties
Anti-Oxidative Effects
Anti-HIV Research
Synthetic Chemistry and Drug Design
Mechanism of Action
The mode of action of such compounds often involves interaction with these targets, leading to changes in cellular processes. The specific changes would depend on the nature of the target and the type of interaction .
Biochemical pathways affected by these compounds can be diverse, ranging from metabolic pathways to signal transduction pathways. The downstream effects would depend on the specific pathway affected .
The molecular and cellular effects of a compound’s action can vary widely depending on the specific targets and pathways affected. These effects could range from changes in gene expression to alterations in cellular metabolism .
properties
IUPAC Name |
4,4-difluoro-6,7-dihydro-5H-1-benzothiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O2S/c10-9(11)3-1-2-6-5(9)4-7(14-6)8(12)13/h4H,1-3H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWVQYNXHDUVNKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(S2)C(=O)O)C(C1)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1780655-03-9 |
Source
|
Record name | 4,4-difluoro-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.